(2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
(2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid hydrochloride, commonly known as Bupropion hydrochloride, is an antidepressant drug used to treat major depressive disorder, seasonal affective disorder, and to help people stop smoking. It is a synthetic compound, and its chemical structure is composed of a phenyl ring with a pyrrolidine ring attached to it, as well as a carboxylic acid and hydrochloride group. Bupropion hydrochloride has been widely studied in laboratories to investigate its mechanism of action, biochemical and physiological effects, and its potential use in laboratory experiments. In
Mechanism of Action
Bupropion hydrochloride is believed to act as an antidepressant by inhibiting the reuptake of serotonin, norepinephrine, and dopamine. This inhibition leads to an increase in the amount of these neurotransmitters in the synaptic cleft, which in turn leads to an increase in their activity at the post-synaptic receptors. This increased activity of the neurotransmitters is thought to be responsible for the antidepressant effects of Bupropion hydrochloride.
Biochemical and Physiological Effects
Bupropion hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of the hypothalamic-pituitary-adrenal axis, leading to an increase in cortisol levels. It has also been found to inhibit the reuptake of serotonin, norepinephrine, and dopamine, leading to an increase in their activity at the post-synaptic receptors. Additionally, it has been found to have an anti-inflammatory effect, and to be an effective antidepressant.
Advantages and Limitations for Lab Experiments
The advantages of using Bupropion hydrochloride in laboratory experiments include its high potency, its ability to modulate the activity of the hypothalamic-pituitary-adrenal axis, and its anti-inflammatory effects. However, there are some limitations to its use in laboratory experiments. These include its potential to cause side effects such as insomnia and nausea, as well as its potential to interact with other drugs.
Future Directions
The potential future directions for research on Bupropion hydrochloride include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential use in other therapeutic applications. Additionally, further research could be done to investigate its potential to interact with other drugs, and its potential to cause side effects. Furthermore, research could be done to investigate its potential to be used as an adjunct therapy for other psychiatric disorders, such as anxiety, bipolar disorder, and schizophrenia. Finally, research could be done to investigate its potential to be used as a treatment for other medical conditions, such as chronic pain and addiction.
Synthesis Methods
Bupropion hydrochloride is synthesized from 4-methoxyphenylbutyric acid and pyrrolidine through a multi-step process. This process involves an acid-catalyzed condensation reaction between the two starting materials, followed by a reduction reaction to form the pyrrolidine ring, and finally the addition of hydrochloride to form Bupropion hydrochloride.
Scientific Research Applications
Bupropion hydrochloride has been extensively studied in laboratories to investigate its mechanism of action, biochemical and physiological effects, and its potential use in laboratory experiments. It has been found to be a potent inhibitor of the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters involved in the regulation of mood and behavior. It has also been found to have an anticonvulsant effect, and to modulate the activity of the hypothalamic-pituitary-adrenal axis. Additionally, it has been found to have an anti-inflammatory effect, and to be an effective antidepressant.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 4-methoxybenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form 4-methoxychalcone.", "Step 2: Reduction of 4-methoxychalcone with sodium borohydride in ethanol to form (2R,5R)-5-(4-methoxyphenyl)pent-4-en-2-ol.", "Step 3: Oxidation of (2R,5R)-5-(4-methoxyphenyl)pent-4-en-2-ol with sodium periodate in water to form (2R,5R)-5-(4-methoxyphenyl)pentane-2,4-dione.", "Step 4: Reduction of (2R,5R)-5-(4-methoxyphenyl)pentane-2,4-dione with sodium borohydride in ethanol to form (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2,4-dione.", "Step 5: Hydrolysis of (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2,4-dione with hydrochloric acid to form (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid.", "Step 6: Formation of (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid hydrochloride by reacting (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid with hydrochloric acid in acetic acid." ] } | |
CAS RN |
2309431-58-9 |
Product Name |
(2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid hydrochloride |
Molecular Formula |
C12H16ClNO3 |
Molecular Weight |
257.7 |
Purity |
95 |
Origin of Product |
United States |
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